Cas no 852940-59-1 (1-(1,3-benzothiazol-2-yl)ethyl(methyl)amine)

• Product Name: 1-(1,3-benzothiazol-2-yl)ethyl(methyl)amine
• CAS No: 852940-59-1
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 3108277
• PubChem ID: 4962438
• Update Time: 2025-04-21

1-(1,3-benzothiazol-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,3-benzothiazol-2-yl)ethyl]-N-methylamine
• AKOS017274275
• MFCD06655860
• AKOS000264247
• [1-(1,3-benzothiazol-2-yl)ethyl](methyl)amine
• 1-(1,3-benzothiazol-2-yl)-N-methylethanamine
• EN300-13448
• CJB94059
• G58277
• CS-0233558
• 852940-59-1
• HMS1788D11
• Z90122149
• 1-(1,3-benzothiazol-2-yl)ethyl(methyl)amine

• Inchi： 1S/C10H12N2S/c1-7(11-2)10-12-8-5-3-4-6-9(8)13-10/h3-7,11H,1-2H3
• InChI Key： DHWUMSIEDZZPHJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C)NC

Computed Properties

• Exact Mass: 192.07211956Da
• Monoisotopic Mass: 192.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2Ų